Cas no 1779909-42-0 (2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid
• CAS No: 1779909-42-0
• MF: C₈H₄FNO₅
• MW: 213.119465827942
• CID: 5740353
• PubChem ID: 84106024
• Update Time: 2025-05-22

2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid
• 2-(4-Fluoro-3-nitrophenyl)-2-oxoaceticacid
• 1779909-42-0
• EN300-1165431
• Benzeneacetic acid, 4-fluoro-3-nitro-α-oxo-

• Inchi： 1S/C8H4FNO5/c9-5-2-1-4(7(11)8(12)13)3-6(5)10(14)15/h1-3H,(H,12,13)
• InChI Key： WDRIBUSFNVKGIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(=O)O)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.00735039g/mol
• Monoisotopic Mass: 213.00735039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.618±0.06 g/cm3(Predicted)
• Boiling Point: 384.9±42.0 °C(Predicted)
• pka: 1.58±0.54(Predicted)

Additional information on 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid

2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid: A Comprehensive Overview

The compound with CAS No. 1779909-42-0, known as 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid is characterized by a phenyl ring substituted with fluorine and nitro groups, which impart distinct electronic and steric effects. The presence of the fluoro group at the para position and the nitro group at the meta position on the phenyl ring creates a highly electron-deficient aromatic system. This electronic configuration makes the compound highly reactive in various chemical reactions, particularly in nucleophilic aromatic substitution reactions. The acetic acid moiety attached to the phenyl ring further enhances its versatility, enabling it to participate in a wide range of biochemical interactions.

Recent studies have highlighted the potential of 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of anticancer agents, where its ability to inhibit specific enzymes or pathways has shown promising results. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells, suggesting its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. A research team from the University of California reported that this compound can act as a versatile ligand in constructing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation.

The synthesis of 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of fluoronitrobenzene followed by oxidation to introduce the carboxylic acid group. This method ensures high purity and yield, making it suitable for large-scale production. However, researchers are continuously exploring greener and more efficient synthetic routes to minimize environmental impact and reduce costs.

From an analytical standpoint, 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These studies have provided insights into its molecular geometry, electronic transitions, and vibrational modes. For example, X-ray crystallography has revealed that the compound crystallizes in a monoclinic lattice with specific hydrogen bonding patterns that stabilize its structure.

The physical properties of 2-(4-Fluoro-3-nitrophenyl)-2-oxoacetic acid, including its melting point, solubility, and thermal stability, are critical for its practical applications. Experimental data indicate that it has a high melting point due to strong intermolecular hydrogen bonding between the carboxylic acid groups. Its solubility in polar solvents like water and ethanol makes it suitable for various solution-based reactions and formulations.

Recent advancements in computational chemistry have also contributed significantly to understanding the behavior of 2-(4-fluoro-3-nitrophenyl)-2-oxyacetic acid at the molecular level. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity, and interaction with biological targets. These computational models have provided valuable insights into optimizing its pharmacokinetic properties for drug delivery systems.

In conclusion, CAS No. 1779909-42-0, or 2-(4-fluoro -3-nitrophenyl)-2-oxyacetic acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, ensure that it remains a focal point for scientific innovation. As new discoveries emerge, this compound is poised to play an even more significant role in advancing both academic research and industrial applications.